Cas no 134030-70-9 (Borate(1-),hydrotris[3-(2-thienyl)-1H-pyrazolato-kN1]-, potassium, (T-4)- (9CI))

Borate(1-),hydrotris[3-(2-thienyl)-1H-pyrazolato-kN1]-, potassium, (T-4)- (9CI) Properties

Names and Identifiers

• Borate(1-),hydrotris[3-(2-thienyl)-1H-pyrazolato-kN1]-, potassium, (T-4)- (9CI)
• HYDROTRIS(3-(2-THIENYL)PYRAZOL-1-YL)BORATE POTASSIUM SALT
• Hydrotris[3-(2-thienyl)pyrazol-1-yl]borate,patassium salt
• Potassium hydrotris(3-(2-thienyl)pyrazolyl)borate.
• potassium;tris[(3-thiophen-2-ylpyrazol-1-yl)oxy]boron(1-)
• 134030-70-9
• CID 74083533
• +Expand

• InChIKey： VHWYACAQOKSISP-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H16BN6O3S3.K.H/c1-4-19(32-13-1)16-7-10-26(23-16)29-22(30-27-11-8-17(24-27)20-5-2-14-33-20)31-28-12-9-18(25-28)21-6-3-15-34-21;;/h1-15,22H;;/q-1;;
• SMILES： C1C=C(C2=NN(O[BH-](ON3N=C(C4SC=CC=4)C=C3)ON3N=C(C4SC=CC=4)C=C3)C=C2)SC=1.[KH]

Computed Properties

• Exact Mass: 545.01000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 6
• Monoisotopic Mass: 545.01
• Heavy Atom Count: 35
• Complexity: 598
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 166A^2

Experimental Properties

• LogP: 4.13270
• PSA: 165.87000
• Melting Point: 276-278 °C
• Color/Form: Not available
• Solubility: Not available